Cas no 5452-77-7 ( )

• Product Name: &nbsp
• CAS No: 5452-77-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 941733
• PubChem ID: 227416
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-cyclooctylacetamide
• AC1L5FH8
• AC1Q5J7C
• AG-J-08857
• AR-1E0996
• CTK5A1456
• Cyclooctaneacetamide
• NSC18988
• NSC-18988
• 5452-77-7
• DTXSID20280887
• UNII-6QV3QUX6M3
• 6QV3QUX6M3
•  

• Inchi： 1S/C10H19NO/c11-10(12)8-9-6-4-2-1-3-5-7-9/h9H,1-8H2,(H2,11,12)
• InChI Key： VOJPCZRBYOSYOA-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCCCCC1)N

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.938
• Boiling Point: 331.9°C at 760 mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.464
• PSA: 43.09